(Z)-ethyl 2-((2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(2,4-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C19H14Cl2O5/c1-2-24-18(22)10-25-13-5-6-14-16(9-13)26-17(19(14)23)7-11-3-4-12(20)8-15(11)21/h3-9H,2,10H2,1H3/b17-7-
• InChI Key: KLUHNZBGMUWCLX-IDUWFGFVSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=C(C=C3)Cl)Cl)O2
• Isomeric SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=C(C=C3)Cl)Cl)/O2
• Molecular Formula: C19H14Cl2O5
• Molecular Weight: 393.2 g/mol

Description

The compound is a derivative of 2-(2,4-Dichlorobenzylidene)malonic acid and (2,4-Dichlorobenzylidene)malononitrile. These compounds contain similar functional groups, including the 2,4-dichlorobenzylidene moiety.

Scientific Research Applications

Environmentally Benign Synthesis

Research on environmentally benign synthesis methods for chemical compounds highlights the development of efficient, less toxic, and recyclable chemical processes. For instance, Xiao‐Qiang Li and Chi Zhang (2009) explored an efficient alcohol oxidation system using recyclable hypervalent iodine(III) reagent in ethyl acetate, an environmentally friendly solvent. This methodology could be relevant for synthesizing compounds with structural similarities to the one you're interested in, emphasizing sustainable chemical processes (Li & Zhang, 2009).

Advanced Organic Synthesis Techniques

The synthesis of complex organic compounds involves intricate reactions that yield diverse molecular structures. A study by A. V. Tverdokhlebov et al. (2005) on the synthesis of Pyrrolo[2,1-b]thiazol-3-one derivatives involved reactions of ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates with substituted benzaldehydes. Such research demonstrates advanced organic synthesis techniques that could potentially apply to the synthesis of the compound , providing a foundation for understanding the reactivity and functionalization of complex molecules (Tverdokhlebov et al., 2005).

Structural and Molecular Analysis

The detailed structural and molecular analysis is critical for understanding the properties of chemical compounds. A. D. Kumar et al. (2016) synthesized and evaluated the structure of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate, providing insights into its crystal structure and potential biological activities. Such studies are essential for comprehensively understanding the molecular configuration and potential applications of complex compounds, including their interaction with biological systems (Kumar et al., 2016).